Cas no 1443351-25-4 (Methyl 5-(3-fluorophenyl)-5-oxopentanoate)

• Product Name: Methyl 5-(3-fluorophenyl)-5-oxopentanoate
• CAS No: 1443351-25-4
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5708255
• PubChem ID: 91657108
• Update Time: 2025-08-04

Methyl 5-(3-fluorophenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-fluorophenyl)-5-oxopentanoate
• 1443351-25-4
• Methyl5-(3-fluorophenyl)-5-oxopentanoate
• Methyl 5-(3-fluorophenyl)-5-oxovalerate

• MDL： MFCD11617550
• Inchi： 1S/C12H13FO3/c1-16-12(15)7-3-6-11(14)9-4-2-5-10(13)8-9/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： RXPMNCMTUDOWTL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 5-(3-fluorophenyl)-5-oxopentanoate

Comprehensive Overview of Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4)

Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This ester derivative, characterized by a 3-fluorophenyl group and a keto-pentanoate backbone, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural features, including the fluorine substitution, enhance its reactivity and make it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 5-(3-fluorophenyl)-5-oxopentanoate has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing common challenges in pharmaceutical development. The compound's CAS No. 1443351-25-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of Methyl 5-(3-fluorophenyl)-5-oxopentanoate typically involves esterification and Friedel-Crafts acylation reactions, which are well-documented in organic chemistry literature. Its 3-fluorophenyl moiety contributes to its electronic properties, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of AI-driven drug design, where computational tools predict molecular interactions to accelerate discovery.

From an industrial perspective, Methyl 5-(3-fluorophenyl)-5-oxopentanoate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalysts and solvent-free conditions to produce such intermediates, responding to global calls for environmentally responsible practices. This compound's CAS No. 1443351-25-4 is also linked to patents highlighting its utility in high-value chemical production.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize Methyl 5-(3-fluorophenyl)-5-oxopentanoate, ensuring purity and consistency. Quality control is critical, as impurities can affect downstream applications in pharmaceutical formulations. The compound's stability under various storage conditions is another area of interest, particularly for logistics and supply chain optimization.

In summary, Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4) exemplifies the intersection of organic synthesis and applied research. Its fluorine-containing structure and ester functionality offer broad utility, while advancements in synthetic methodologies continue to expand its potential. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound remains a focal point for innovation.